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Compound of Interest

Compound Name: 2-Decanone

Cat. No.: B165314 Get Quote

Essential Safety and Handling Guide for 2-Decanone
This guide provides immediate, essential safety protocols, personal protective equipment

(PPE) recommendations, and operational and disposal plans for handling 2-Decanone in a

laboratory setting. Adherence to these guidelines is crucial for the safety of all researchers,

scientists, and drug development professionals.

Hazard Summary & Physical Properties
2-Decanone is a combustible liquid that is toxic to aquatic life.[1] It may cause skin and eye

irritation.[2][3] Proper handling and storage are critical to minimize risks.
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Property Value

CAS Number 693-54-9

Molecular Formula C10H20O

Molecular Weight 156.27 g/mol [4]

Appearance Colorless to light yellow liquid[5][6]

Odor Faint, sweet, and fruity[7]

Boiling Point 211 °C (411.8 °F)[1][5]

Melting Point 3.5 °C (38.3 °F)[5]

Flash Point 71 °C (159.8 °F)[5]

Solubility Insoluble in water; Soluble in alcohol[8]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure to 2-Decanone.

The following table summarizes the recommended PPE.
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Protection Type Required Equipment Specifications and Usage

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles

Must conform to OSHA's 29

CFR 1910.133 or European

Standard EN166.[2][5][9]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene)

Inspect gloves prior to use.

Wash hands thoroughly after

handling.[1][2]

Lab coat or other protective

clothing
To prevent skin contact.[2][5]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary if ventilation

is inadequate or for spill

response.

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[2]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for maintaining a safe laboratory

environment.

Step-by-Step Handling Procedure
Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.[2][9]

Assemble all necessary PPE and have it readily available.

Locate the nearest eyewash station and safety shower.

Keep away from heat, sparks, open flames, and hot surfaces.[1][5][7]

Handling:

Avoid contact with skin, eyes, and clothing.[2][5]
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Avoid breathing vapors or mists.[5]

Use only non-sparking tools.[1]

Ground and bond containers and receiving equipment to prevent static discharge.

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances like oxidizing

agents.[1][2][5]

Keep containers tightly closed when not in use.[2][5][7]

Spill Response Protocol
Immediate Actions:

Evacuate personnel from the immediate area.

Remove all sources of ignition.[1][5]

Ensure adequate ventilation.

Containment and Cleanup:

Wear appropriate PPE, including respiratory protection if necessary.

Absorb the spill with an inert material such as sand, earth, or vermiculite.[2][10]

Collect the absorbed material and place it into a suitable, labeled container for disposal.[5]

[10]

Decontamination:

Clean the spill area thoroughly with soap and water.

Dispose of contaminated cleaning materials as hazardous waste.

Disposal Plan
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The disposal of 2-Decanone and its contaminated waste must comply with all local, state, and

federal regulations.[1]

Waste Collection:

Collect 2-Decanone waste in a dedicated, properly labeled, and sealed container.

Do not mix with other waste streams unless specifically instructed to do so by your

institution's environmental health and safety (EHS) department.

Waste Storage:

Store waste containers in a designated satellite accumulation area.

Ensure the storage area is secure and away from incompatible materials.

Final Disposal:

Contact your institution's EHS department or a licensed chemical waste disposal company

for pickup and disposal.

Do not discharge 2-Decanone into sewers or waterways.[1]

Workflow for Safe Handling of 2-Decanone
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1. Preparation

2. Handling

3. Waste & Disposal Spill Response

Don Appropriate PPE

Ensure Proper Ventilation

Locate Safety Equipment

Transfer 2-Decanone

Store Properly Collect Waste in Labeled Container Evacuate & Remove Ignition Sources

If Spill Occurs

Dispose via EHS Contain & Absorb Spill

Dispose of Contaminated Materials

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Decanone.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b165314?utm_src=pdf-body-img
https://www.benchchem.com/product/b165314?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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